Cas no 169452-07-7 ((S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride
• CAS No: 169452-07-7
• MF: C₁₂H₂₀Cl₂N₂O
• MW: 279.206001281738
• CID: 4983189
• Update Time: 2025-05-22

(S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride
• (S)-1-(4-Methoxybenzyl)pyrrolidin-3-amine dihydrochloride
• (3S)-1-[(4-methoxyphenyl)methyl]pyrrolidin-3-amine;dihydrochloride

• Inchi： 1S/C12H18N2O.2ClH/c1-15-12-4-2-10(3-5-12)8-14-7-6-11(13)9-14;;/h2-5,11H,6-9,13H2,1H3;2*1H/t11-;;/m0../s1
• InChI Key： XXSIXSNQSIRYFR-IDMXKUIJSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN1CC[C@@H](C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 190
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride

Compound CAS No. 169452-07-7: (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine Dihydrochloride

The compound with CAS No. 169452-07-7, known as (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The (S)-configuration at the chiral center highlights its stereochemical importance, which is critical in determining its biological activity and selectivity.

The 4-methoxyphenyl group attached to the pyrrolidine ring introduces electronic and steric effects that influence the compound's reactivity and binding affinity to biological targets. Recent studies have explored its role as a ligand in various receptor systems, particularly in GPCR signaling pathways. The dihydrochloride salt form ensures stability and solubility, making it suitable for experimental and therapeutic purposes.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging asymmetric catalysis to achieve high enantiomeric excess. Researchers have employed enantioselective hydrogenation techniques, which not only enhance the yield but also simplify the purification process. These methods have been documented in leading journals, underscoring the compound's importance in both academic and industrial settings.

From a pharmacological perspective, (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride has shown promise as a potential modulator of neurotransmitter systems. Preclinical studies indicate its ability to interact with serotonin and dopamine receptors, suggesting its potential application in treating neuropsychiatric disorders such as depression and anxiety. The selective binding affinity to these receptors has been validated through in vitro assays and computational modeling.

The structural elucidation of this compound has been facilitated by advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are crucial for understanding its pharmacokinetic properties. The pyrrolidine ring plays a pivotal role in stabilizing the molecule's tertiary amine, enhancing its bioavailability.

In terms of therapeutic applications, ongoing clinical trials are evaluating its efficacy as an anxiolytic agent. Early results suggest a favorable safety profile with minimal adverse effects, attributed to its selective receptor engagement. This has positioned the compound as a promising candidate for drug development pipelines targeting central nervous system disorders.

Moreover, the incorporation of the 4-methoxyphenyl group imparts lipophilic properties, enhancing the molecule's ability to cross biological membranes. This characteristic is particularly advantageous for drugs requiring brain penetration. Recent research has also explored its potential as a prodrug precursor, where controlled release mechanisms could further optimize its therapeutic index.

The synthesis of (S)-1-[(4-Methoxyphenyl)methyl]pyrrolidin-3-amine dihydrochloride involves a multi-step process that includes alkylation, reduction, and acid-mediated salt formation. Each step is meticulously optimized to ensure high purity and stereoselectivity. The use of chiral auxiliaries has been instrumental in achieving the desired enantiomeric form, which is essential for maintaining pharmacological activity.

In conclusion, CAS No. 169452-07-7 represents a cutting-edge molecule with significant potential in pharmaceutical research. Its unique structure, combined with advanced synthetic techniques and promising preclinical data, positions it as a key player in the development of novel therapeutics for neuropsychiatric conditions.